1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-pyrrolidin-1-ylethyl]urea
• InChI: InChI=1S/C24H30N4O3/c1-27-10-4-5-17-13-18(6-8-20(17)27)21(28-11-2-3-12-28)15-25-24(29)26-19-7-9-22-23(14-19)31-16-30-22/h6-9,13-14,21H,2-5,10-12,15-16H2,1H3,(H2,25,26,29)
• InChI Key: GJKNYCMDYHEMMP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)NC3=CC4=C(C=C3)OCO4)N5CCCC5
• Molecular Formula: C24H30N4O3
• Molecular Weight: 422.5 g/mol
• CAS No.: 1171528-08-7

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C24H30N4O3 and its molecular weight is 422.529. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking and Nonlinear Optical Properties

Research involving similar compounds, such as ethyl 4-(2-(4-oxo-3-phenethyl-3,4-dihydroquinazolin-2-ylthio)acetamido)benzoate, has demonstrated the use of molecular docking studies to predict inhibitory activities against specific targets, indicating potential applications in drug design. This study also highlighted the compound's significant nonlinear optical properties, suggesting its utility in materials science for the development of novel optical devices (El-Azab et al., 2016).

Heterocyclic Chemistry and Drug Synthesis

The reactions and synthetic protocols involving 1,2,3,4-tetrahydroquinoline derivatives reveal the compound's relevance in creating complex heterocyclic structures, which are crucial in pharmaceutical chemistry for the development of new therapeutic agents. This includes the synthesis of various pyrrolidine and tetrahydroquinoline derivatives through Lewis acid-catalyzed reactions (Lu & Shi, 2007), and the incorporation of redox-neutral amine C-H functionalization steps in Ugi reactions, showing versatility in chemical transformations (Zhu & Seidel, 2016).

Antioxidant Activity and Novel Fused Heterocyclic Compounds

Studies have also focused on the antioxidant activity of compounds derived from tetrahydropyrimidine, indicating potential applications in addressing oxidative stress-related conditions. These synthesized fused heterocyclic compounds show promise for further exploration in medicinal chemistry and pharmacology (Salem et al., 2015).